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For researchers, scientists, and drug development professionals navigating the evolving
landscape of digital pathology, selecting the right Al-powered solution is a critical decision. This
guide provides an objective comparison of Medmain's digital pathology offerings, PidPort and
the DeepDx series of algorithms, with leading alternatives in the market. The comparison
focuses on performance metrics from independent validation studies and details of the
experimental protocols employed.

Core Al Model Performance: A Comparative
Analysis

The true measure of a digital pathology solution lies in the accuracy and reliability of its Al
algorithms. This section provides a comparative look at the performance of Medmain's
DeepDx algorithms against those of its key competitors in various cancer types.

Prostate Cancer Diagnhostics

Prostate cancer has been a primary focus for many digital pathology Al developers. Medmain's
DeepDx Prostate has been subject to independent validation, allowing for a direct comparison
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with other leading solutions like Paige Prostate.

Table 1. Performance Comparison of Al in Prostate Cancer Detection

Feature Medmain DeepDx Prostate = Paige Prostate
o Not explicitly stated in the )
Sensitivity ) 98.9% (slide-level)
provided study.
o Not explicitly stated in the )
Specificity 93.3% (slide-level)

provided study.

Concordance (vs.

More concordant with expert
uropathologists than original

pathology reports

Pathologists' sensitivity
increased by 5.7% with Al

Pathologists) (kappa/quadratic-weighted assistance, with only a 0.8%
kappa = 0.713/0.922 for Grade  decrease in specificity.
Groups).[1]
Outperformed original
pathology reports in detecting
high-grade Gleason patterns ) o

In an independent validation,
(4/5).[1] When used as an
o o o the Al system helped to detect
Key Findings assistive tool, it increased the

diagnostic concordance of a
general pathologist and
significantly reduced

examination time.[1]

focal cancer in a case with no

prior definitive diagnosis.

A standardized approach to validation is crucial for comparing the robustness of different Al

models.

e Medmain DeepDx Prostate:

o Dataset: An independent external dataset of 593 whole-slide images of prostate biopsies

(130 normal and 463 adenocarcinomas) was used for validation.[1]

o Reference Standard: The Gleason scores (GSs) and grade groups (GGs) were

determined by three expert uropathologists.[1]
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o Methodology: A general pathologist scored the dataset with and without the assistance of
the DeepDx Al to evaluate its impact on diagnostic performance and efficiency.[1]

o Paige Prostate:

o Dataset: An independent study used 619 whole-slide images from 40 prostate biopsy

cases.

o Reference Standard: The original diagnoses from the pathology reports were used for
comparison. Discrepancies were evaluated by pathologists.

o Methodology: The Al output for each whole-slide image was compared with the original
pathologist's diagnosis.

Other Malignancies: A Look at the Broader Landscape

While data for a direct comparison of Medmain's other Al modules is limited, it is useful to
review the performance of leading competitors in other areas. Medmain has stated they have
developed Al screening models for gastric, colon, breast, and lung cancers, though
independent performance data is not readily available.[2]

Table 2: Performance of Competitor Al Solutions in Various Cancers
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Competitor L e . -
Cancer Type . Sensitivity Specificity Key Findings
Solution

Correctly
identified
invasive
Dermatology )
Proscia DermAl 93% 91% melanoma and
(Melanoma) L
melanoma in situ
in a prospective

study.

Accurately rules
out nearly 50%
of MSS patients
96% - 98% 46% - 47% while correctly
classifying over
96% of MSI

patients.

Colorectal Owkin MSiIntuit
Cancer CRC

Successfully

identified

adenocarcinoma
Gastric Cancer Olympus Al Tool 100% >50% ) o

in gastric biopsy

pathology

specimens.[3]

Digital Pathology Platforms: A Feature-Based
Comparison

Beyond the individual algorithms, the platform that integrates these tools is critical for workflow
efficiency and collaboration. Medmain's PidPort serves as their central platform, competing
with established solutions like Proscia's Concentrig and the Paige Platform.

Workflow and Collaboration

The core function of a digital pathology platform is to streamline the pathologist's workflow. This
includes image viewing, case management, and facilitating collaboration.
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Caption: A comparison of traditional vs. digital pathology workflows.

Table 3: Feature Comparison of Digital Pathology Platforms
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Feature

Medmain PidPort

Proscia Concentriq

Paige Platform

Core Functionality

Cloud-based storage,
viewing, and sharing
of pathology images.

[4]

Enterprise pathology
platform for clinical
and research

workflows.

End-to-end solution
with LIS
interoperability, multi-
scanner integration,
and case

management.

Al Integration

Equipped with
independently
developed Al for

image analysis.[4]

Open platform that

integrates Proscia's
own Al applications
and third-party

algorithms.

Integrates Paige's
suite of Al
applications, including
Paige Prostate and

Paige Breast.

Collaboration Tools

Telepathology function
for remote diagnosis

and consultation.[5]

Facilitates remote
case review and

collaboration.

Enables seamless
sharing and
consultation on digital

slides.

Key Differentiators

Focus on providing a
total digital pathology
solution from

specimen digitization

to diagnosis.[2]

Emphasis on an open
platform to allow for a
broad range of Al

applications.

The first company to
receive FDA approval
for an Al-based
pathology product for

cancer diagnosis.

Experimental Workflows and Methodologies

Understanding the workflow of how these Al tools are integrated into the diagnostic process is
essential for evaluating their real-world applicability.
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Caption: A typical Al-assisted diagnostic workflow in digital pathology.

Conclusion

Medmain's digital pathology solutions, particularly DeepDx Prostate, demonstrate performance
comparable to leading competitors in independent studies. The PidPort platform offers a
comprehensive suite of tools for transitioning to a digital workflow. However, a notable gap
exists in the availability of independent, peer-reviewed performance data for Medmain's Al
models for other cancer types, such as gastric, colon, breast, and lung cancer.

For organizations considering the adoption of digital pathology, the choice of platform will
depend on specific needs. Medmain's all-in-one approach may be attractive to institutions
looking for a complete solution from a single vendor. In contrast, platforms like Proscia's
Concentriq offer greater flexibility through an open ecosystem of third-party Al applications. As
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the field continues to mature, the availability of robust, independent validation data across a
wider range of malignancies will be crucial for making informed decisions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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